N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-methylbenzamide

• IUPAC Name: N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-3-methylbenzamide
• InChI: InChI=1S/C17H18N2O2S/c1-10-5-4-6-11(7-10)15(21)19-16-18-12-8-17(2,3)9-13(20)14(12)22-16/h4-7H,8-9H2,1-3H3,(H,18,19,21)
• InChI Key: QTJOTAODJSYYPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=NC3=C(S2)C(=O)CC(C3)(C)C
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-methylbenzamide is a chemical compound that belongs to the class of benzothiazoles. This class of compounds is known for diverse biological activities and applications in organic synthesis.

Synthesis Analysis

The synthesis of similar benzothiazole compounds often involves condensation reactions and specific catalysts. For example, the synthesis of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]-benzenesulfonamide, a closely related compound, was achieved through a condensation reaction and characterized by X-ray crystallography (Al-Hourani et al., 2016).

Molecular Structure Analysis

Benzothiazole derivatives typically exhibit interesting molecular structures. In the case of similar compounds like N-(3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamides, they show complex supramolecular aggregation and molecular conformations, as revealed by crystallographic studies (Sagar et al., 2018).

Chemical Reactions and Properties

Benzothiazoles are reactive towards various chemical transformations. For instance, the synthesis of benzothiazole analogs involves reactions like condensation and cyclization, which are common in benzothiazole chemistry (Khazi & Mahajanshetti, 1995).

Physical Properties Analysis

The physical properties of benzothiazole derivatives can be deduced from their crystallographic studies. These compounds often crystallize in specific space groups and exhibit defined melting points, boiling points, and solubility characteristics, as seen in studies of similar compounds (Prabukanthan et al., 2020).

Chemical Properties Analysis

Benzothiazole compounds exhibit a range of chemical properties, including reactivity towards oxidizing agents and participation in diverse organic reactions. For example, the chemical oxidation of N-(5'-methylisoxazol-3-yl)-2,6-dimethylbenzamide, a related compound, demonstrates the varied reactivity of such molecules (Adolphe-Pierre et al., 1998).

Scientific Research Applications

Synthesis and Reactivity

Research into the reactivity of compounds structurally related to N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-methylbenzamide has led to the development of novel derivatives with potential biological activities. For instance, the reactions of N-(1-chloro-2-oxo-2-phenylethyl) carboxamides with thiosemicarbazide and its derivatives produce derivatives of 5-amino-2-hydrazino-1,3-thiazole, which upon further processing can lead to substituted 3-amino-2-thiohydantoins (A. G. Balya et al., 2008). These transformations showcase the potential for synthesizing heterocyclic compounds that could have various scientific applications.

Antibacterial and Antimicrobial Applications

Design and synthesis of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones have shown promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. This research indicates the potential for derivatives of benzothiazole to serve as novel antibacterial agents, offering a new avenue for developing treatments against bacterial infections (M. Palkar et al., 2017).